molecular formula C6H9NO2S B8519395 3-(2-Cyanoethylthio)propionic acid

3-(2-Cyanoethylthio)propionic acid

Cat. No.: B8519395
M. Wt: 159.21 g/mol
InChI Key: FSUAXMDVWPYNNS-UHFFFAOYSA-N
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Description

3-(2-Cyanoethylthio)propionic acid is a sulfur-containing carboxylic acid derivative characterized by a cyanoethylthio (-SCH2CH2CN) substituent at the γ-position relative to the carboxylic acid group. These compounds are industrially significant as additives for enhancing heat resistance, lubrication, and antibacterial properties in materials . Their biological relevance stems from structural similarities to cysteine and methionine, making them candidates for drug development .

Properties

Molecular Formula

C6H9NO2S

Molecular Weight

159.21 g/mol

IUPAC Name

3-(2-cyanoethylsulfanyl)propanoic acid

InChI

InChI=1S/C6H9NO2S/c7-3-1-4-10-5-2-6(8)9/h1-2,4-5H2,(H,8,9)

InChI Key

FSUAXMDVWPYNNS-UHFFFAOYSA-N

Canonical SMILES

C(CSCCC(=O)O)C#N

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 2: Stability and Reactivity

Compound Alkaline Stability Thermal Stability Key Reactivity
3-(Phenylthio)propionic acid Low (retro-Michael) Moderate Cleavage to diphenyl disulfide
This compound (Inferred) High High Resistant to nucleophilic substitution
3-(2-Hydroxyphenyl)propionic acid Moderate Low Microbial oxidation

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